Cas no 950603-35-7 (1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid)

1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic acid is a specialized heterocyclic compound featuring a trifluoromethyl-substituted thiadiazole ring fused to a piperidine-4-carboxylic acid scaffold. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity due to the trifluoromethyl group. The compound is of particular interest in medicinal chemistry and agrochemical research, where its rigid framework and polar carboxylic acid moiety facilitate targeted interactions with biological systems. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of pharmacologically active molecules or crop protection agents. The presence of both electron-withdrawing and electron-donating groups contributes to its reactivity and potential applications in selective bond-forming reactions.
1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid structure
950603-35-7 structure
Product Name:1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid
CAS No:950603-35-7
MF:C9H10F3N3O2S
MW:281.254810810089
CID:1001416
PubChem ID:33589561
Update Time:2025-10-10

1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-4-carboxylic acid
    • 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid
    • 950603-35-7
    • MFCD11101440
    • FT-0713656
    • DTXSID60652786
    • MS-22657
    • 1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-4-carboxylic acid, AldrichCPR
    • DB-080172
    • Inchi: 1S/C9H10F3N3O2S/c10-9(11,12)7-13-14-8(18-7)15-3-1-5(2-4-15)6(16)17/h5H,1-4H2,(H,16,17)
    • InChI Key: PWQMNLMMMCREOV-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NN=C1N1CCC(C(=O)O)CC1

Computed Properties

  • Exact Mass: 281.04500
  • Monoisotopic Mass: 281.04458223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 94.6Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 373.6±52.0 °C at 760 mmHg
  • Flash Point: 179.8±30.7 °C
  • PSA: 94.56000
  • LogP: 1.92290
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid Security Information

1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T901725-10mg
1-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-4-carboxylic Acid
950603-35-7
10mg
$ 50.00 2022-06-02
TRC
T901725-50mg
1-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-4-carboxylic Acid
950603-35-7
50mg
$ 95.00 2022-06-02
TRC
T901725-100mg
1-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-4-carboxylic Acid
950603-35-7
100mg
$ 160.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644187-250mg
1-(5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid
950603-35-7 98%
250mg
¥882.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644187-1g
1-(5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid
950603-35-7 98%
1g
¥2493.00 2024-04-24

Additional information on 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid

Recent Advances in the Study of 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid (CAS: 950603-35-7)

The compound 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid (CAS: 950603-35-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of the trifluoromethyl group in enhancing the pharmacological properties of thiadiazole derivatives. The presence of this group in 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid has been shown to improve metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the compound's structure and evaluate its interactions with biological targets.

One of the key findings from recent research is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2) and other pro-inflammatory mediators, suggesting its utility in the development of novel anti-inflammatory agents. Additionally, preliminary data from animal models indicate that the compound exhibits favorable pharmacokinetic properties, with good oral absorption and minimal toxicity.

Further investigations have explored the compound's potential in oncology. The thiadiazole moiety, combined with the piperidine-carboxylic acid scaffold, has been shown to interact with key proteins involved in cell proliferation and apoptosis. Recent studies have reported that 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic markers. These findings underscore the compound's potential as a lead structure for the development of targeted cancer therapies.

In conclusion, the latest research on 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid (CAS: 950603-35-7) highlights its multifaceted potential in medicinal chemistry. Its unique structural features, combined with promising biological activity, make it a compelling candidate for further development. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic applications in greater detail. The continued investigation of this compound may pave the way for the discovery of novel drugs with improved efficacy and safety profiles.

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